Cas no 477499-38-0 (N-2-(1,3-benzoxazol-2-yl)phenyl-1,1'-biphenyl-4-carboxamide)

• Product Name: N-2-(1,3-benzoxazol-2-yl)phenyl-1,1'-biphenyl-4-carboxamide
• CAS No: 477499-38-0
• MF: C₂₆H₁₈N₂O₂
• MW: 390.433326244354
• CID: 6225423
• PubChem ID: 7109336
• Update Time: 2025-08-03

N-2-(1,3-benzoxazol-2-yl)phenyl-1,1'-biphenyl-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(1,3-benzoxazol-2-yl)phenyl-1,1'-biphenyl-4-carboxamide
• AKOS024601182
• F0846-0558
• Oprea1_176611
• N-[2-(1,3-benzoxazol-2-yl)phenyl]-[1,1'-biphenyl]-4-carboxamide
• N-(2-(benzo[d]oxazol-2-yl)phenyl)-[1,1'-biphenyl]-4-carboxamide
• 477499-38-0
• N-[2-(1,3-benzoxazol-2-yl)phenyl]-4-phenylbenzamide

• Inchi： 1S/C26H18N2O2/c29-25(20-16-14-19(15-17-20)18-8-2-1-3-9-18)27-22-11-5-4-10-21(22)26-28-23-12-6-7-13-24(23)30-26/h1-17H,(H,27,29)
• InChI Key： DCEWUODOCLIZPF-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2N=C1C1=CC=CC=C1NC(C1C=CC(=CC=1)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 390.136827821g/mol
• Monoisotopic Mass: 390.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 55.1Ų

Additional information on N-2-(1,3-benzoxazol-2-yl)phenyl-1,1'-biphenyl-4-carboxamide

N-2-(1,3-Benzoxazol-2-yl)phenyl-1,1'-biphenyl-4-carboxamide: A Comprehensive Overview

The compound with CAS No. 477499-38-0, known as N-2-(1,3-benzoxazol-2-yl)phenyl-1,1'-biphenyl-4-carboxamide, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic compounds, specifically featuring a benzoxazole ring system and a biphenyl moiety. The benzoxazole group is a fused bicyclic structure consisting of a benzene ring and an oxazole ring, while the biphenyl component introduces additional aromaticity and structural complexity. These features make the compound unique in terms of its electronic properties and reactivity.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through multi-step processes involving advanced coupling reactions and selective functionalization. The synthesis of N-2-(1,3-benzoxazol-2-yl)phenyl derivatives has been a focal point in organic synthesis due to their versatility in forming complex molecular architectures. Researchers have employed methodologies such as Suzuki-Miyaura coupling and Buchwald-Hartwig amination to construct the biphenyl backbone and introduce the benzoxazole substituent. These methods not only ensure high yields but also allow for fine-tuning of the compound's properties by modifying substituents on the benzoxazole ring.

The electronic properties of N-2-(1,3-benzoxazol-2-yl)phenyl compounds make them promising candidates for applications in optoelectronics and materials science. Recent studies have demonstrated that these compounds exhibit strong fluorescence emission under UV light due to their conjugated π-systems. This property has led to their exploration as potential candidates for fluorescent sensors and organic light-emitting diodes (OLEDs). For instance, researchers have reported that incorporating benzoxazole-containing biphenylderivatives into OLED architectures significantly enhances device efficiency and stability by optimizing charge transport properties.

In the field of pharmacology, N-substituted benzoxazole derivatives have shown potential as bioactive molecules with therapeutic applications. Recent research has focused on evaluating their anti-inflammatory, antioxidant, and anticancer activities. For example, studies have revealed that certain analogs of this compound exhibit selective inhibition against specific enzymes involved in inflammatory pathways. Additionally, their ability to modulate cellular signaling pathways makes them attractive leads for drug discovery programs targeting chronic diseases such as cancer and neurodegenerative disorders.

The structural versatility of N-(benzoxazolophenyl)biphenylderivatives also extends to their use in supramolecular chemistry. Scientists have exploited their ability to form self-assembled structures through π–π interactions and hydrogen bonding. Such self-assembled systems hold promise for applications in nanotechnology, including the development of molecular switches and sensors with stimuli-responsive properties.

From an environmental standpoint, the synthesis and application of benzoxazole-containing compounds are being increasingly scrutinized for their sustainability profiles. Researchers are exploring green chemistry approaches to minimize waste generation during synthesis while maximizing atom economy. For instance, catalytic cross-coupling reactions using palladium catalysts under mild conditions have been employed to synthesize this compound with reduced environmental impact.

In conclusion, N-[benzoxazolophenyl]biphenylderivatives, exemplified by CAS No. 477499-38-0 (N-[benzoxazolophenyl]biphenylderivatives), represent a class of compounds with multifaceted applications across diverse scientific domains. Their unique structural features enable innovative solutions in materials science, pharmacology, and nanotechnology while ongoing research continues to uncover new avenues for their utilization.